Cas no 181294-58-6 (2-Propenal, 3-[(1,1-dimethylethyl)amino]-2-nitro-)

• Product Name: 2-Propenal, 3-[(1,1-dimethylethyl)amino]-2-nitro-
• CAS No: 181294-58-6
• MF: C₇H₁₂N₂O₃
• MW: 172.181781768799
• CID: 1372711
• Update Time: 2024-08-14

2-Propenal, 3-[(1,1-dimethylethyl)amino]-2-nitro- Chemical and Physical Properties

Names and Identifiers

• 2-Propenal, 3-[(1,1-dimethylethyl)amino]-2-nitro-

• Inchi： 1S/C7H12N2O3/c1-7(2,3)8-4-6(5-10)9(11)12/h4-5,8H,1-3H3
• InChI Key： DJIPEWIVRFHCOA-UHFFFAOYSA-N
• SMILES： C(=O)C([N+]([O-])=O)=CNC(C)(C)C

Computed Properties

• Exact Mass: 172.08486

Experimental Properties

• Density: 1.100±0.06 g/cm3(Predicted)
• Boiling Point: 360.2±32.0 °C(Predicted)
• PSA: 72.24
• pka: 0.76±0.70(Predicted)